N-(2,5-dichlorophenyl)-2-(1,3-dioxooctahydro-4,6-ethenocyclopropa[f]isoindol-2(1H)-yl)propanamide

• Molecular Formula: C20H18Cl2N2O3
• Molecular Weight: 405.3 g/mol
• IUPAC Name: N-(2,5-dichlorophenyl)-2-(3,5-dioxo-4-azatetracyclo[5.3.2.02,6.08,10]dodec-11-en-4-yl)propanamide
• InChI: InChI=1S/C20H18Cl2N2O3/c1-8(18(25)23-15-6-9(21)2-5-14(15)22)24-19(26)16-10-3-4-11(13-7-12(10)13)17(16)20(24)27/h2-6,8,10-13,16-17H,7H2,1H3,(H,23,25)
• InChI Key: VWTCBLWPVIYTNJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=C(C=CC(=C1)Cl)Cl)N2C(=O)C3C4C=CC(C3C2=O)C5C4C5

Description

N-(2,5-DICHLOROPHENYL)-2-{3,5-DIOXO-4-AZATETRACYCLO[5.3.2.0(2),?.0?,(1)?]DODEC-11-EN-4-YL}PROPANAMIDE is a complex organic compound characterized by its unique tetracyclic structure. This compound is of significant interest in various fields of scientific research due to its potential biological and chemical properties .

Preparation Methods

The synthesis of N-(2,5-DICHLOROPHENYL)-2-{3,5-DIOXO-4-AZATETRACYCLO[5320(2),?0?,(1)?]DODEC-11-EN-4-YL}PROPANAMIDE typically involves multiple steps, starting with the preparation of the core tetracyclic structureThe reaction conditions often require specific catalysts and solvents to ensure the desired product yield and purity .

Chemical Reactions Analysis

N-(2,5-DICHLOROPHENYL)-2-{3,5-DIOXO-4-AZATETRACYCLO[5.3.2.0(2),?.0?,(1)?]DODEC-11-EN-4-YL}PROPANAMIDE undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents such as lithium aluminum hydride. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

This compound has a wide range of applications in scientific research. In chemistry, it is used as a building block for synthesizing more complex molecules. In biology and medicine, it is studied for its potential therapeutic properties, including its role as an enzyme inhibitor. Industrially, it may be used in the development of new materials and chemical processes .

Mechanism of Action

The mechanism of action of N-(2,5-DICHLOROPHENYL)-2-{3,5-DIOXO-4-AZATETRACYCLO[5.3.2.0(2),?.0?,(1)?]DODEC-11-EN-4-YL}PROPANAMIDE involves its interaction with specific molecular targets, such as enzymes. It acts by inhibiting the activity of these enzymes, thereby affecting various biochemical pathways. The exact molecular targets and pathways involved can vary depending on the specific application .

Comparison with Similar Compounds

N-(2,5-DICHLOROPHENYL)-2-{3,5-DIOXO-4-AZATETRACYCLO[5.3.2.0(2),?.0?,(1)?]DODEC-11-EN-4-YL}PROPANAMIDE can be compared with other similar compounds, such as N-(2,5-Dichlorophenyl)-3-(3,5-dioxo-4-azatetracyclo[5.3.2.0 2,6 .0 8,10]dodec-11-en-4-yl)benzamide. These compounds share a similar core structure but differ in their functional groups, which can lead to variations in their chemical and biological properties .